Cas no 2228693-44-3 (3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid)

3-(4,4-Difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid is a fluorinated cyclohexyl derivative with a methoxy-substituted butanoic acid backbone. Its unique structure, featuring a difluorinated cyclohexyl group and a methoxy moiety, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The difluorination improves metabolic stability and lipophilicity, while the methoxy group may influence stereoelectronic properties, making it valuable for fine-tuning bioactive molecules. This compound is particularly suited for applications requiring controlled steric and electronic effects, such as protease inhibitors or receptor modulators. Its well-defined synthetic route ensures high purity and reproducibility, making it a reliable choice for research and development in medicinal chemistry.
3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid structure
2228693-44-3 structure
Product Name:3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid
CAS No:2228693-44-3
MF:C12H20F2O3
MW:250.282211303711
CID:6304270
PubChem ID:165632178
Update Time:2025-05-19

3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid
    • 2228693-44-3
    • EN300-1950816
    • Inchi: 1S/C12H20F2O3/c1-11(2,9(17-3)10(15)16)8-4-6-12(13,14)7-5-8/h8-9H,4-7H2,1-3H3,(H,15,16)
    • InChI Key: LVIKODKZYYWWBS-UHFFFAOYSA-N
    • SMILES: FC1(CCC(CC1)C(C)(C)C(C(=O)O)OC)F

Computed Properties

  • Exact Mass: 250.13805082g/mol
  • Monoisotopic Mass: 250.13805082g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5Ų

3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid Pricemore >>

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Additional information on 3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid

Comprehensive Overview of 3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228693-44-3)

3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228693-44-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a difluorocyclohexyl moiety and a methoxy-methylbutanoic acid backbone makes this molecule a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid has surged, driven by their applications in medicinal chemistry and crop protection. Fluorine incorporation often enhances binding affinity and bioavailability, making this compound a valuable intermediate for synthesizing small-molecule therapeutics. Its CAS No. 2228693-44-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of 3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid typically involves multi-step organic reactions, including cyclohexyl fluorination and ester hydrolysis. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is critical for its use in preclinical studies. Environmental and regulatory considerations also play a role in its production, with a focus on green chemistry principles to minimize waste.

From a commercial perspective, CAS No. 2228693-44-3 is often listed by specialty chemical suppliers catering to pharmaceutical intermediates markets. Its pricing and availability are influenced by factors such as scale-up challenges and patent landscapes. Analysts note growing interest in this compound as part of broader trends in fluorine-based drug development, particularly for targeting GPCRs and enzyme inhibitors.

Future research directions for 3-(4,4-difluorocyclohexyl)-2-methoxy-3-methylbutanoic acid may explore its utility in prodrug formulations or bioconjugation strategies. As the scientific community prioritizes sustainable synthesis and AI-driven molecular design, this compound could serve as a model for optimizing fluorine-containing scaffolds. Its versatility underscores why CAS No. 2228693-44-3 remains a focal point in modern organic chemistry.

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